Cas no 2138276-14-7 (Benzene, [[3-[1-(bromomethyl)-3-cyclopenten-1-yl]-2-methylpropoxy]methyl]-)

• Product Name: Benzene, [[3-[1-(bromomethyl)-3-cyclopenten-1-yl]-2-methylpropoxy]methyl]-
• CAS No: 2138276-14-7
• MF: C₁₇H₂₃BrO
• MW: 323.267924547195
• CID: 5288707
• Update Time: 2025-07-01

Benzene, [[3-[1-(bromomethyl)-3-cyclopenten-1-yl]-2-methylpropoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [[3-[1-(bromomethyl)-3-cyclopenten-1-yl]-2-methylpropoxy]methyl]-

• Inchi： 1S/C17H23BrO/c1-15(11-17(14-18)9-5-6-10-17)12-19-13-16-7-3-2-4-8-16/h2-8,15H,9-14H2,1H3
• InChI Key： SNTFAMJTHSLQTB-UHFFFAOYSA-N
• SMILES： C1(COCC(C)CC2(CBr)CC=CC2)=CC=CC=C1

Additional information on Benzene, [[3-[1-(bromomethyl)-3-cyclopenten-1-yl]-2-methylpropoxy]methyl]-

Benzene, [[3-[1-(bromomethyl)-3-cyclopenten-1-yl]-2-methylpropoxy]methyl] - A Comprehensive Overview

The compound Benzene, [[3-[1-(bromomethyl)-3-cyclopenten-1-yl]-2-methylpropoxy]methyl], with CAS No. 2138276-14-7, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a benzene ring with a substituted cyclopentene moiety and a bromomethyl group. The integration of these functional groups provides this compound with versatile chemical properties, making it a valuable subject for both academic research and industrial applications.

Recent studies have highlighted the potential of Benzene, [[3-[1-(bromomethyl)-3-cyclopenten-1-yl]-2-methylpropoxy]methyl] in the development of advanced materials. Researchers have explored its role in polymer synthesis, where its bromomethyl group serves as a reactive site for cross-linking and functionalization. This property has led to the creation of high-performance polymers with enhanced mechanical and thermal stability. Furthermore, the cyclopentene ring contributes to the compound's rigidity, which is advantageous in applications requiring structural integrity.

In terms of synthesis, Benzene, [[3-[1-(bromomethyl)-3-cyclopenten-1-yl]-2-methylpropoxy]methyl] is typically prepared through a multi-step process involving Friedel-Crafts alkylation and subsequent bromination. The reaction conditions are carefully optimized to ensure high yield and purity. Recent advancements in catalytic methods have further improved the efficiency of this synthesis pathway, making it more accessible for large-scale production.

The compound's reactivity is another area of intense research interest. The bromomethyl group is highly electrophilic, making it susceptible to nucleophilic substitution reactions. This reactivity has been exploited in various organic transformations, including the preparation of biologically active molecules and specialty chemicals. For instance, studies have shown that derivatives of this compound can act as inhibitors for certain enzymes, opening up possibilities in drug discovery.

From an environmental perspective, the stability and biodegradation of Benzene, [[3-[1-(bromomethyl)-3-cyclopenten-1-yl]-2-methylpropoxy]methyl] have been evaluated to assess its potential impact on ecosystems. Research indicates that under specific conditions, the compound undergoes slow degradation via hydrolytic pathways. However, further studies are required to fully understand its environmental fate and to develop strategies for safe disposal.

In conclusion, Benzene, [[3-[1-(bromomethyl)-3-cyclopenten-1-yl]-2-methylpropoxy]methyl] (CAS No. 2138276-14-7) is a multifaceted compound with promising applications across various industries. Its unique structure and reactivity continue to drive innovative research efforts, contributing to advancements in materials science and chemical synthesis. As ongoing studies unravel more about its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.